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For Researchers, Scientists, and Drug Development Professionals

Introduction

6HO5 is a selective, allosteric inhibitor of the oncogenic KRas(G12C) mutant.[1][2] It functions
by binding to and stabilizing the inactive, GDP-bound state of KRas(G12C), thereby preventing
its interaction with downstream effectors and inhibiting pro-proliferative signaling pathways. The
trifluoroacetic acid (TFA) salt is a common formulation for synthetic peptides and small
molecules like 6HO5. Proper preparation of a stock solution is critical for accurate and
reproducible results in cell-based assays. These application notes provide a detailed protocol
for the preparation, storage, and use of 6H0O5 TFA stock solutions in a research setting.

Quantitative Data Summary

For ease of reference, the key quantitative data for 6H05 TFA are summarized in the table
below.
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Parameter Value Source(s)
Molecular Weight 590.14 g/mol

Recommended Solvent Dimethyl sulfoxide (DMSO)

Storage (Stock Solution) -20°C for up to 1 month [2]

-80°C for up to 6 months [2]

] Nanomolar to low micromolar
Typical IC50 Range [1]
(cell-dependent)

Signaling Pathway of 6H05 Action

The diagram below illustrates the simplified signaling pathway inhibited by 6H05. KRas(G12C)
Is a small GTPase that, when mutated, becomes locked in an active, GTP-bound state. This
leads to the constitutive activation of downstream pro-growth pathways such as the RAF-MEK-
ERK (MAPK) cascade. 6HO5 allosterically binds to the inactive, GDP-bound form of
KRas(G12C), preventing its activation and subsequent downstream signaling.
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Upstream Signaling Stock Solution Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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